Cas no 41887-79-0 (2,3-dihydro-1λ6-benzothiepine 1,1-dioxide)

• Product Name: 2,3-dihydro-1λ6-benzothiepine 1,1-dioxide
• CAS No: 41887-79-0
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 927490
• PubChem ID: 346011
• Update Time: 2025-04-19

2,3-dihydro-1λ6-benzothiepine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1λ6-benzothiepine 1,1-dioxide
• 2,3-dihydro-1
• 2,3-Dihydro-1-benzothiepin-1,1-dioxid
• 2,3-dihydro-benzo[b]thiepin-1,1-dioxide
• 2,3-dihydro-benzo[b]thiepine 1,1-dioxide
• 2,3-Dihydro-benzo< b> thiepin-1,1-dioxid
• AC1L8412
• NSC404008
• 2,3-Dihydro-1H-1lambda~6~-benzothiepine-1,1-dione
• 41887-79-0
• DTXSID90323437
• NSC-404008
• SCHEMBL10517257

• Inchi： 1S/C10H10O2S/c11-13(12)8-4-3-6-9-5-1-2-7-10(9)13/h1-3,5-7H,4,8H2
• InChI Key： FJMQXAJQFNWGKL-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C=CCC1)(=O)=O

Computed Properties

• Exact Mass: 194.0402
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 2.95800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins